1-Phenyl-2-hydrazinobenzimidazole

• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: (1-phenylbenzimidazol-2-yl)hydrazine
• InChI: InChI=1S/C13H12N4/c14-16-13-15-11-8-4-5-9-12(11)17(13)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16)
• InChI Key: FLUQLKVVCVRATQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2NN

Description

1-Phenyl-2-hydrazinobenzimidazole is a benzimidazole derivative featuring a phenyl group at the 1-position and a hydrazine substituent at the 2-position. Benzimidazoles are heterocyclic compounds with a fused benzene and imidazole ring, widely studied for their pharmacological properties, including antimicrobial, antitumor, and analgesic activities .

Comparison with Similar Compounds

Structural and Substituent Effects

The biological and chemical properties of benzimidazoles are highly dependent on substituents. Below is a comparative analysis of key analogues:

Compound Name	Substituents	Key Structural Features	Impact on Properties
1-Phenyl-2-hydrazinobenzimidazole	1-Phenyl, 2-hydrazine	Hydrazine enables hydrogen bonding and metal chelation	Potential antifungal/antitumor activity; possible toxicity due to hydrazine
1-Ethyl-2-hydrazino-1H-benzimidazole	1-Ethyl, 2-hydrazine	Smaller alkyl group at N1	Altered solubility and steric effects compared to phenyl; reduced aromatic interactions
1-(2-Benzylaminophenyl)-2-phenylbenzimidazole	N1-benzylamino, 2-phenyl	Bulky benzylamino group	Enhanced π-π stacking; modified receptor binding in biological systems
2-(4-Hydroxy-phenyl)-1H-benzimidazole	4-hydroxyphenyl at C2	Hydroxyl group improves solubility	Increased hydrogen bonding; potential antioxidant activity
1-(1H-Benzimidazol-2-yl)-3-phenylprop-2-en-1-one	Acetyl group conjugated to enone	Electrophilic α,β-unsaturated ketone	Enhanced reactivity for nucleophilic addition; antitumor applications

Spectroscopic and Physicochemical Properties

• NMR Solubility : 2-Phenacylbenzimidazoles exhibit poor solubility in CDCl₃, necessitating DMSO-d₆ for NMR analysis . Hydroxy-substituted analogues show better solubility in polar solvents due to hydrogen bonding .
• IR Spectroscopy : C-N stretching vibrations in benzimidazoles typically appear near 1390–1457 cm⁻¹, as seen in disubstituted derivatives like 1-(4-Chlorobenzyl)-2-(4-chlorophenyl)-1H-benzimidazole . Hydrazine derivatives may show N-H stretches around 3200–3400 cm⁻¹ .